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Compound of Interest

Compound Name: Mibefradil

Cat. No.: B1662139 Get Quote

Disclaimer: This document provides guidance for the proper disposal of Mibefradil in a

controlled laboratory environment. Mibefradil (trade name Posicor) was voluntarily withdrawn

from the market in 1998 due to the risk of serious drug interactions[1]. Researchers handling

this compound should be aware of its history and potential biological activity. All procedures

must be conducted in accordance with institutional, local, state, and federal regulations. Always

consult your institution's Environmental Health & Safety (EHS) department for specific

guidance.

This guide is intended for research, scientific, and drug development professionals to ensure

the safe handling and disposal of Mibefradil, minimizing environmental contamination and

health risks.

Mibefradil: Hazard Identification and Properties
Mibefradil dihydrochloride is classified as harmful if swallowed and may cause skin, eye, and

respiratory irritation[2]. It is imperative to handle this compound using appropriate personal

protective equipment (PPE), including safety glasses, gloves, and a lab coat. All work should

be performed in a well-ventilated area or a chemical fume hood.

The table below summarizes key quantitative and safety data for Mibefradil.
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Property Data Reference(s)

Chemical Name

(1S,2S)-2-[2-[[3-(1H-

benzimidazol-2-

yl)propyl]methylamino]ethyl]-6-

fluoro-1,2,3,4-tetrahydro-1-(1-

methylethyl)-2-naphthalenyl

ester 2-methoxy-acetic acid

[2]

Molecular Formula C₂₉H₃₈FN₃O₃ [1][3]

Molar Mass 495.639 g·mol⁻¹ [1]

CAS Number 116644-53-2 [1]

Hazard Statements H302: Harmful if swallowed

Precautionary Statements
P264, P270, P301 + P312,

P501

Storage Class Code 11 - Combustible Solids

Disposal Recommendation

Dispose of contents/container

to an approved waste disposal

plant

Experimental Protocol: Step-by-Step Disposal
Procedure
The following protocol outlines the required steps for the safe disposal of Mibefradil waste.

The primary method for disposing of pharmaceutical waste is incineration through a licensed

facility to ensure the complete destruction of active compounds[4][5][6].

Personnel and Equipment:

Personnel: Trained laboratory staff familiar with chemical waste handling procedures.

PPE: Nitrile gloves, safety glasses or goggles, lab coat.
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Equipment: Chemical fume hood, designated hazardous waste container (black for

hazardous pharmaceutical waste is common practice), hazardous waste labels[6].

Methodology:

Consult EHS Guidelines: Before beginning any disposal process, review your institution's

specific procedures for pharmaceutical and hazardous chemical waste. Confirm the correct

waste stream and container type with your EHS department.

Segregate the Waste:

Do not mix Mibefradil waste with other waste streams (e.g., solvents, biohazardous

waste) unless explicitly permitted by your EHS office.

Solid Waste: Collect expired or unused Mibefradil powder, contaminated weigh boats,

and contaminated PPE (gloves, wipes) in a designated, compatible solid waste container.

Liquid Waste: Collect solutions containing Mibefradil in a designated, leak-proof liquid

waste container. Ensure the container material is compatible with the solvent used.

Containerization:

Use only approved hazardous waste containers provided or sanctioned by your EHS

department.

Keep the container securely closed at all times, except when adding waste[5].

Ensure the container is stored in a secondary containment tray to prevent spills.

Labeling:

Clearly label the waste container with the words "Hazardous Waste Pharmaceuticals"[5].

List all contents, including Mibefradil and any solvents, with their approximate

concentrations or percentages.

Indicate the date when the waste was first added to the container (accumulation start

date)[5].
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Spill Management:

In case of a spill, cordon off the area.

Wearing appropriate PPE, absorb the spill with an inert material (e.g., vermiculite, sand).

Collect the contaminated absorbent material and any broken glassware into the

designated solid hazardous waste container.

Clean the spill area thoroughly.

Final Disposal:

Once the container is full or ready for disposal, arrange for pickup through your institution's

EHS department.

Do not pour Mibefradil waste down the drain[6][7]. Studies have shown that this practice

leads to the contamination of waterways with active pharmaceutical ingredients[4][7].

Do not dispose of Mibefradil in regular solid waste trash.

Mandatory Visualizations
The following diagrams illustrate the disposal workflow and the compound's mechanism of

action.
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Caption: Logical workflow for the safe handling and disposal of Mibefradil waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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